N-(4-chlorophenethyl)-2-(3-(4-fluorophenyl)ureido)thiazole-4-carboxamide

• IUPAC Name: N-[2-(4-chlorophenyl)ethyl]-2-[(4-fluorophenyl)carbamoylamino]-1,3-thiazole-4-carboxamide
• InChI: InChI=1S/C19H16ClFN4O2S/c20-13-3-1-12(2-4-13)9-10-22-17(26)16-11-28-19(24-16)25-18(27)23-15-7-5-14(21)6-8-15/h1-8,11H,9-10H2,(H,22,26)(H2,23,24,25,27)
• InChI Key: GVQJQMGHCYRBJO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1CCNC(=O)C2=CSC(=N2)NC(=O)NC3=CC=C(C=C3)F)Cl
• Molecular Formula: C19H16ClFN4O2S
• Molecular Weight: 418.9 g/mol
• CAS No.: 941988-98-3

Description

N-(4-chlorophenethyl)-2-(3-(4-fluorophenyl)ureido)thiazole-4-carboxamide is a useful research compound. Its molecular formula is C19H16ClFN4O2S and its molecular weight is 418.87. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Imidazole Derivatives and Antitumor Activity

Imidazole derivatives, including bis(2-chloroethyl)amino derivatives of imidazole and related structures, have been explored for their antitumor activity. Some of these compounds have passed preclinical testing, indicating their potential as new antitumor drugs due to interesting biological properties (Iradyan, et al., 2009).

Quinazolines and Pyrimidines for Optoelectronic Materials

Quinazolines and pyrimidines have found applications beyond medicinal chemistry, notably in the synthesis and application of optoelectronic materials. Research has highlighted the use of quinazoline and pyrimidine derivatives in electronic devices, luminescent elements, photoelectric conversion elements, and image sensors, underscoring their value in creating novel optoelectronic materials (Lipunova, et al., 2018).

2-(Thio)ureabenzothiazoles in Medicinal Chemistry

The (thio)urea and benzothiazole derivatives exhibit a broad spectrum of biological activities, making them compounds of great importance in medicinal chemistry. They have been used in the treatment of diseases like rheumatoid arthritis and systemic lupus erythematosus, and also as fungicides and herbicides (Rosales-Hernández, et al., 2022).

Sulfonamides and Their Applications

Sulfonamides, containing the primary sulfonamide moiety, are part of many clinically used drugs with varied applications, including as diuretics, carbonic anhydrase inhibitors, antiepileptics, and antipsychotics. Recent advancements have introduced drugs like apricoxib and pazopanib, showcasing the ongoing development of sulfonamide-based therapeutics (Carta, et al., 2012).